Cytosolic Phospholipase A2 Substrate Selectivity
Plasmenylcholine bilayers are significantly more susceptible to amphiphilic perturbation than their diacyl phosphatidylcholine counterparts. In a direct comparative fluorescence spectroscopy study, the decrease in steady-state anisotropy (Δr) upon introduction of lysoplasmenylcholine was 4- to 6-fold greater in plasmenylcholine bilayers compared to the effect of lysophosphatidylcholine in phosphatidylcholine bilayers [1]. This demonstrates a fundamental, quantifiable difference in how these two classes of membrane lipids respond to identical catabolic signaling molecules.
| Evidence Dimension | Change in membrane order (Δr) upon introduction of lysophospholipid |
|---|---|
| Target Compound Data | Δr = 0.017 (at 5°C above Tm) and Δr = 0.011 (at 10°C above Tm) for lysoplasmenylcholine in plasmenylcholine bilayers [1]. |
| Comparator Or Baseline | Δr = 0.004 (at 5°C above Tm) and Δr = 0.002 (at 10°C above Tm) for lysophosphatidylcholine in phosphatidylcholine bilayers [1]. |
| Quantified Difference | 4.25-fold to 5.5-fold greater decrease in anisotropy (Δr) in the plasmenylcholine system, signifying a much larger increase in membrane fluidity. |
| Conditions | Fluorescence spectroscopy using diphenylhexatriene (DPH) probe. Measurements taken at temperatures 5°C and 10°C above the respective phase transition temperatures (Tm) of the lipid bilayers [1]. |
Why This Matters
For researchers modeling membrane signaling events, using 1-1(Z)-Hexadecenyl-2-Palmitoyl-sn-glycero-3-PC provides a matrix that responds with physiological relevance to lipid mediators, a property that generic diacyl-PC models fail to replicate.
- [1] Han, X. L., & Gross, R. W. (1991). Alterations in membrane dynamics elicited by amphiphilic compounds are augmented in plasmenylcholine bilayers. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1069(1), 37-45. https://doi.org/10.1016/0005-2736(91)90101-D View Source
